5-fluoro-N-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}pyrimidin-2-amine

• IUPAC Name: 5-fluoro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pyrimidin-2-amine
• InChI: InChI=1S/C13H11F4N5/c14-9-4-19-12(20-5-9)21-10-6-22(7-10)11-3-8(1-2-18-11)13(15,16)17/h1-5,10H,6-7H2,(H,19,20,21)
• InChI Key: TWTPWMALUSALBK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CC(=C2)C(F)(F)F)NC3=NC=C(C=N3)F
• Molecular Formula: C13H11F4N5
• Molecular Weight: 313.25 g/mol

Description

Synthesis Analysis

The synthesis of TFMP involves several steps. One notable intermediate is 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) , which serves as a chemical building block for various crop-protection products. Researchers have reported multiple methods for synthesizing 2,3,5-DCTF. These synthetic pathways are crucial for producing TFMP derivatives.

Molecular Structure Analysis

TFMP features a pyrimidine core with a trifluoromethyl group attached to the 5-position. The pyridine moiety at the 1-position contributes to its unique physicochemical properties. The fluorine atom, known for its electronegativity, further enhances the compound’s biological activities.

Scientific Research Applications

5-fluoro-N-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}pyrimidin-2-amine has been studied for its potential use in a variety of scientific research applications. For example, this compound has been studied for its potential use in the synthesis of pharmaceuticals and other drugs. Additionally, this compound has been studied for its potential use in the synthesis of other biologically active compounds. Furthermore, this compound has been studied for its potential use in the synthesis of other compounds, such as materials for use in medical devices.

Mechanism of Action

Target of Action

Compounds with similar structures, such as trifluoromethylpyridines, are known to have a wide range of applications in the pharmaceutical and agrochemical industries .

Mode of Action

The biological activities of trifluoromethylpyridine (tfmp) derivatives, which share a similar structural motif with the compound , are thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety .

Biochemical Pathways

It is known that fluorinated compounds, such as this one, have been instrumental in recent advances in the agrochemical, pharmaceutical, and functional materials fields .

Pharmacokinetics

The unique physicochemical properties of the fluorine atom and the pyridine moiety in tfmp derivatives are known to contribute to their biological activities .

Advantages and Limitations for Lab Experiments

The advantages of 5-fluoro-N-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}pyrimidin-2-amine for laboratory experiments include its ability to be synthesized in a relatively short amount of time, its low cost, and its availability from a variety of sources. Additionally, this compound is a relatively stable compound, making it suitable for use in a variety of experiments. The main limitation of this compound is its lack of solubility in water, making it difficult to use in certain experiments.

Future Directions

The future directions of 5-fluoro-N-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}pyrimidin-2-amine research include the development of more efficient synthesis methods, the development of more potent derivatives, and the exploration of its potential therapeutic applications. Additionally, future research should focus on the exploration of the mechanisms of action of this compound, as well as the exploration of its potential side effects. Furthermore, future research should focus on the development of new derivatives of this compound with improved biological activities.

Synthesis Methods

The synthesis of 5-fluoro-N-{1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}pyrimidin-2-amine is a multi-step process that involves several reaction steps. The first step involves the reaction of 4-trifluoromethylpyridine with 2-amino-1,3-azetidine in the presence of a base, such as sodium hydroxide. This reaction produces the intermediate 4-trifluoromethyl-2-azetidinone. The next step involves the reaction of this intermediate with 5-fluoropyrimidine in the presence of a base, such as sodium hydroxide. This reaction produces the desired this compound.